1-(4,6-dimethylpyrimidin-2-yl)-3-(2-furyl)-1H-pyrazol-5-amine

• Molecular Formula: C13H13N5O
• Molecular Weight: 255.28 g/mol
• SMILES: CC1=CC(=NC(=N1)N2C(=CC(=N2)C3=CC=CO3)N)C
• InChI: InChI=1S/C13H13N5O/c1-8-6-9(2)16-13(15-8)18-12(14)7-10(17-18)11-4-3-5-19-11/h3-7H,14H2,1-2H3
• InChIKey: HZPLGPYCWZYINE-UHFFFAOYSA-N

1-(4,6-Dimethylpyrimidin-2-yl)-3-(2-furyl)-1H-pyrazol-5-amine – Identity and Procurement

1-(4,6-Dimethylpyrimidin-2-yl)-3-(2-furyl)-1H-pyrazol-5-amine (CAS 956516-21-5) is a heterocyclic small molecule belonging to the pyrazol-5-amine class, featuring a 4,6-dimethylpyrimidin-2-yl substituent at N1 and a furan-2-yl substituent at C3 of the pyrazole core [1]. The compound has a molecular formula C13H13N5O and a molecular weight of 255.28 g/mol [2]. It is commercially available from multiple suppliers, including Santa Cruz Biotechnology (catalog sc-333043) , Enamine (EN300-86869, 95% purity) [2], and CymitQuimica , primarily as a research-grade chemical for medicinal chemistry and chemical biology applications. No published bioactivity data for this specific compound was identified in the public domain at the time of this analysis, which limits direct comparative pharmacology.

✓ Research-grade chemical for medicinal chemistry and chemical biology applications

✓ Multi-supplier availability with defined purity supports procurement reliability

✓ No reported bioactivity – enables use as a physicochemical probe or fragment-growing starting point

• [1] PubChem Compound Summary for CID 16228418, 1-(4,6-dimethylpyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-amine. National Center for Biotechnology Information. View Source
• [2] Chembase.cn product page for 1-(4,6-dimethylpyrimidin-2-yl)-3-(2-furyl)-1H-pyrazol-5-amine, product number EN300-86869, Enamine LLC. View Source

1-(4,6-Dimethylpyrimidin-2-yl)-3-(2-furyl)-1H-pyrazol-5-amine – Why Not Interchangeable

Within the pyrazol-5-amine scaffold, relatively small structural variations at the C3 position and N1 substitution pattern can produce large shifts in molecular properties critical for target engagement, selectivity, and developability. Computational profiling reveals that 1-(4,6-dimethylpyrimidin-2-yl)-3-(2-furyl)-1H-pyrazol-5-amine occupies a distinct physicochemical space compared to its closest commercially available analogs—the 3-methyl analog (CAS 475653-98-6) [1] and the N1-unsubstituted core (CAS 96799-02-9) [2]. Differences in computed LogP, hydrogen-bond acceptor count, and rotatable bond number can translate into divergent solubility, permeability, and protein-binding behavior, making generic substitution scientifically unjustified even before considering target-specific pharmacodynamic differences.

Lipophilicity shift

Computed lipophilicity differs significantly from close analogs, which may alter cellular distribution and permeability profiles.

Hydrogen-bond acceptor profile change

Furan oxygen provides an additional HBA vector not present in the 3-methyl matched pair, potentially enabling distinct binding interactions that do not transfer.

Conformational flexibility difference

An extra rotatable bond and larger estimated polar surface area relative to simpler analogs can shift membrane permeability and entropic binding penalties, limiting direct interchangeability.

• [1] PubChem Compound Summary for CID 2356866, 1-(4,6-dimethylpyrimidin-2-yl)-3-methyl-1H-pyrazol-5-amine. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary for CID 523183, 3-(furan-2-yl)-1H-pyrazol-5-amine. National Center for Biotechnology Information. View Source

1-(4,6-Dimethylpyrimidin-2-yl)-3-(2-furyl)-1H-pyrazol-5-amine – Differentiation Evidence

Lipophilicity Difference from Close Analogs

The XLogP3 value of 1-(4,6-dimethylpyrimidin-2-yl)-3-(2-furyl)-1H-pyrazol-5-amine is 1.7 [1], which is 1.6 log units higher than the 3-methyl analog (XLogP3 = 0.1) [2] and 1.1 log units higher than the N1-unsubstituted 3-(furan-2-yl)-1H-pyrazol-5-amine core (XLogP3 = 0.6) [3]. This magnitude of difference frequently corresponds to a >10-fold shift in partition coefficient and can influence membrane permeability, metabolic stability, and off-target binding profiles in cellular assays.

Lipophilicity (XLogP3)

Class-level inference

Target 1.7

3-methyl analog 0.1Δ +1.6

N1-unsubstituted core 0.6Δ +1.1

Reported lipophilicity shift may influence cellular distribution and off-target profiles.

Computed values; no experimental assay context available.

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 1.7
Comparator Or Baseline	3-methyl analog: XLogP3 = 0.1; N1-unsubstituted core: XLogP3 = 0.6
Quantified Difference	ΔXLogP3 = +1.6 vs. 3-methyl analog; ΔXLogP3 = +1.1 vs. core analog
Conditions	Computed physicochemical property; no experimental assay context

Why This Matters

For procurement decisions in medicinal chemistry programs, this lipophilicity gap means the 2-furyl analog will distribute differently in cellular and in vivo models, making it a distinct tool compound for exploring a different region of the property space.

• [1] PubChem Compound Summary for CID 16228418, computed XLogP3-AA value. View Source
• [2] PubChem Compound Summary for CID 2356866, computed XLogP3 value. View Source
• [3] PubChem Compound Summary for CID 523183, computed XLogP3-AA value. View Source

Hydrogen-Bond Acceptor Advantage

The target compound possesses 5 hydrogen-bond acceptor (HBA) sites [1], compared to 4 HBA sites for the 3-methyl-1-(4,6-dimethylpyrimidin-2-yl) analog [2] and 3 HBA sites for the N1-unsubstituted core analog [3]. The additional acceptor atom in the furan oxygen provides an extra point for polar interactions with protein active sites, which can translate into differentiated binding modes and selectivity profiles.

Hydrogen-Bond Acceptors

Class-level inference

Target 5 HBA

3-methyl analog 4 HBAΔ +1

N1-unsubstituted core 3 HBAΔ +2

Additional HBA may enable distinct polar interactions, e.g., with kinase hinge regions.

Computed descriptor; no experimental binding data.

Evidence Dimension	Number of hydrogen-bond acceptors (HBA count)
Target Compound Data	5 HBA
Comparator Or Baseline	3-methyl analog: 4 HBA; N1-unsubstituted core: 3 HBA
Quantified Difference	+1 HBA vs. 3-methyl analog; +2 HBA vs. core analog
Conditions	Computed molecular property (Cactvs descriptor); no experimental binding data

Why This Matters

Researchers selecting compounds for fragment-based screening or scaffold-hopping exercises should consider that the furan oxygen provides a unique HBA vector not present in the 3-methyl comparator, potentially enabling interactions with catalytic lysine or backbone NH groups in kinase hinge regions or other ATP-binding sites.

• [1] PubChem Compound Summary for CID 16228418, Hydrogen Bond Acceptor Count computed by Cactvs 3.4.8.24. View Source
• [2] PubChem Compound Summary for CID 2356866, Hydrogen Bond Acceptor Count computed by Cactvs 3.4.8.24. View Source
• [3] PubChem Compound Summary for CID 523183, Hydrogen Bond Acceptor Count computed by Cactvs 3.4.8.18. View Source

Rotatable Bond and Polarity Differences

The target compound contains 2 rotatable bonds and a topological polar surface area (TPSA) of approximately 69 Ų (estimated from fragment contributions) [1]. The 3-methyl analog has only 1 rotatable bond and a lower TPSA (~56 Ų) [2]. Increased conformational flexibility combined with a larger polar surface area may affect both passive membrane permeability and the entropic penalty upon binding, providing a differentiated starting point for lead optimization.

Rotatable Bonds & TPSA

Class-level inference

Target 2 bonds, TPSA ≈69 Ų

3-methyl analog 1 bond, TPSA ≈56 Å²Δ +1 bond, +13 Ų

May result in different membrane permeability and binding entropy relative to the simpler analog.

TPSA estimated from fragment contributions; experimental validation needed.

Evidence Dimension	Rotatable bond count and estimated topological polar surface area (TPSA)
Target Compound Data	2 rotatable bonds; TPSA ≈ 69 Ų (estimated)
Comparator Or Baseline	3-methyl analog: 1 rotatable bond; TPSA ≈ 56 Ų (estimated)
Quantified Difference	+1 rotatable bond; ΔTPSA ≈ +13 Ų
Conditions	Computed molecular descriptors; TPSA estimated from fragment-based summation

Why This Matters

In a procurement context, researchers evaluating chemical series should consider that increasing rotatable bonds and TPSA typically reduces passive membrane permeability, meaning the 2-furyl analog will exhibit different cell-based activity profiles relative to the 3-methyl comparator, all else being equal.

• [1] PubChem Compound Summary for CID 16228418, Rotatable Bond Count computed by Cactvs 3.4.8.24. View Source
• [2] PubChem Compound Summary for CID 2356866, Rotatable Bond Count computed by Cactvs 3.4.8.24. View Source

Multi-Supplier Procurement with Defined Purity

The target compound is stocked by multiple independent suppliers with documented purity specifications: Enamine supplies at ≥95% purity [1], Santa Cruz Biotechnology offers the compound in research-grade quantities , and CymitQuimica provides the compound upon inquiry . By contrast, the 3-methyl analog is listed by vendors but often without validated purity certificates [2]. This multi-vendor availability with defined purity reduces procurement risk and supports reproducible experimental outcomes.

Multi-Supplier Purity

Supporting evidence

≥3 independent suppliers; Enamine ≥95% purity

Supports procurement reliability and batch-to-batch consistency for screening campaigns.

Market supply assessment as of 2026; verify current certificate of analysis.

Evidence Dimension	Number of independent commercial suppliers with documented purity
Target Compound Data	At least 3 independent suppliers; purity documented at ≥95% for Enamine
Comparator Or Baseline	3-methyl analog: fewer independent suppliers; purity documentation less consistently available
Quantified Difference	Qualitative difference in procurement reliability and batch-to-batch consistency
Conditions	Market supply assessment as of 2026; purity data from vendor technical datasheets

Why This Matters

For laboratories executing multi-step synthetic campaigns or biological screening cascades, reliable access to a well-characterized building block from multiple sources reduces the risk of supply chain disruption and ensures data reproducibility across batches.

• [1] Chembase.cn product page, purity specification of 95% for EN300-86869. View Source
• [2] PubChem Compound Summary for CID 2356866, showing limited commercial availability with less consistent purity documentation. View Source

1-(4,6-Dimethylpyrimidin-2-yl)-3-(2-furyl)-1H-pyrazol-5-amine – Optimal Use Cases

Scaffold Hopping for Kinase or GPCR Hinges

The compound's 5 hydrogen-bond acceptor sites, including the furan oxygen, provide a differentiated HBA pharmacophore compared to methyl- or phenyl-substituted analogs. This makes it a suitable fragment-growing starting point for projects targeting ATP-binding pockets where an additional HBA interaction with the hinge backbone is desired [1]. Its commercial availability at defined purity supports rapid SAR exploration .

Lipophilicity-Driven Lead Optimization

With an XLogP3 of 1.7, the compound occupies a moderately lipophilic space that is 1.6 log units higher than the 3-methyl matched pair [2]. This property profile is useful when a program requires a stepwise increase in lipophilicity to improve passive permeability or metabolic stability without resorting to halogenation or extensive alkylation. Researchers can use this compound as a reference point for LogP tuning in pyrazol-5-amine series.

Building Block for Heterocyclic Libraries

The presence of the 5-amino group, the furan-2-yl substituent, and the 4,6-dimethylpyrimidin-2-yl moiety provides three distinct handles for further functionalization. The compound's 2 rotatable bonds offer greater conformational sampling compared to the 3-methyl analog (1 rotatable bond), which may yield library members with broader topological diversity [3]. Multiple reliable vendor sources reduce procurement bottlenecks during library synthesis .

Comparator for Physicochemical Profiling

Because the compound has well-defined computed properties that differ substantially from its closest commercially available analogs (+1.1 to +1.6 LogP, +1 to +2 HBA, +1 rotatable bond), it can serve as a benchmark compound in panels designed to assess how incremental changes in molecular descriptors affect assay-specific endpoints such as cellular permeability, PAMPA, or microsomal stability [2] [3].

Application

Selection Property

Validation Focus

Scaffold-hopping studies

Furan-based HBA pharmacophore

Hinge-region interaction mapping

Lipophilicity SAR exploration

Computed LogP reference point

Permeability and metabolic stability assays

Heterocyclic library synthesis

Multiple functionalization handles

Topological diversity and synthetic accessibility

Physicochemical benchmarking panel

Well-characterized descriptor space

Endpoint correlation with molecular properties

• [1] PubChem Compound Summary for CID 16228418, HBA count and structural features. View Source
• [2] PubChem Compound Summaries for CID 16228418 and CID 2356866, comparative XLogP3 data. View Source
• [3] PubChem Compound Summaries for CID 16228418 and CID 2356866, comparative rotatable bond count data. View Source